Cas no 261914-52-7 (2(1H)-Pyridinone,5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-)
261914-52-7 structure
Product Name:2(1H)-Pyridinone,5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-
CAS No:261914-52-7
MF:C16H17NO5
MW:303.309884786606
CID:1430240
PubChem ID:15463390
Update Time:2025-04-20
2(1H)-Pyridinone,5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone,5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]-
- (E)-1-(3-(4-Hydroxy-3,5-dimethoxyphenyl)acryloyl)-5,6-dihydropyridin-2(1H)-one
- 2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-
- 261914-52-7
- EN300-19063347
- SCHEMBL173088
- 1-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]-2,3-dihydropyridin-6-one
- 1-(3-(4-HYDROXY-3,5-DIMETHOXYPHENYL)ACRYLOYL)-5,6-DIHYDROPYRIDIN-2(1H)-ONE
- 1-[3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]-1,2,5,6-tetrahydropyridin-2-one
- 1316752-95-0
- CHEMBL4240798
-
- Inchi: 1S/C16H17NO5/c1-21-12-9-11(10-13(22-2)16(12)20)6-7-15(19)17-8-4-3-5-14(17)18/h3,5-7,9-10,20H,4,8H2,1-2H3
- InChI Key: JJKQRSNEGCOSOC-UHFFFAOYSA-N
- SMILES: COC1C(O)=C(OC)C=C(C=CC(N2C(=O)C=CCC2)=O)C=1
Computed Properties
- Exact Mass: 303.11071
- Monoisotopic Mass: 303.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.779
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- PSA: 76.07
2(1H)-Pyridinone,5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515847-1g |
(E)-1-(3-(4-Hydroxy-3,5-dimethoxyphenyl)acryloyl)-5,6-dihydropyridin-2(1H)-one |
261914-52-7 | 97% | 1g |
$522 | 2022-06-11 | |
| eNovation Chemicals LLC | Y1236581-50mg |
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261914-52-7 | 85% | 50mg |
$1360 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1236581-100mg |
2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]- |
261914-52-7 | 85% | 100mg |
$2005 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1236581-250mg |
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261914-52-7 | 85% | 250mg |
$3290 | 2024-06-07 | |
| 1PlusChem | 1P002SLJ-50mg |
2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]- |
261914-52-7 | 85% | 50mg |
$951.00 | 2023-12-18 | |
| 1PlusChem | 1P002SLJ-100mg |
2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]- |
261914-52-7 | 85% | 100mg |
$1409.00 | 2023-12-18 | |
| 1PlusChem | 1P002SLJ-250mg |
2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]- |
261914-52-7 | 85% | 250mg |
$2324.00 | 2023-12-18 | |
| eNovation Chemicals LLC | Y1236581-100mg |
2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]- |
261914-52-7 | 85% | 100mg |
$220 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1236581-250mg |
2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]- |
261914-52-7 | 85% | 250mg |
$345 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1236581-1g |
2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]- |
261914-52-7 | 85% | 1g |
$840 | 2025-02-26 |
2(1H)-Pyridinone,5,6-dihydro-1-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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